Cas no 139471-93-5 (Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester)
139471-93-5 structure
Product Name:Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester
CAS No:139471-93-5
MF:C14H16O3
MW:232.275044441223
CID:1271030
Update Time:2024-08-03
Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester
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- Inchi: 1S/C14H16O3/c1-10(2)17-14(16)13(11(3)15)9-12-7-5-4-6-8-12/h4-10H,1-3H3
- InChI Key: BJYYMIRRZQWYSR-UHFFFAOYSA-N
- SMILES: C(OC(C)C)(=O)C(=CC1=CC=CC=C1)C(=O)C
Computed Properties
- Exact Mass: 232.10998
Experimental Properties
- Density: 1.086±0.06 g/cm3(Predicted)
- Boiling Point: 282.4±7.0 °C(Predicted)
- PSA: 43.37
Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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